Cas no 2225-05-0 (Ethylene terephthalate)

• Product Name: Ethylene terephthalate
• CAS No: 2225-05-0
• MF: C₁₈H₁₄O₈
• MW: 358.298965930939
• CID: 2836427
• PubChem ID: 19046907
• Update Time: 2025-04-21

Ethylene terephthalate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22418
• G71682
• Terephthalic acid, ethylene ester
• Q27280112
• ethylene terephthalate
• DTXSID901024365
• UNII-HUW339S4L3
• 4,4'-(1,2-Ethanediylbis(oxycarbonyl))dibenzoic acid
• 2225-05-0
• 4,4'-((ethane-1,2-diylbis(oxy))bis(carbonyl))dibenzoic acid
• 1,4-Benzenedicarboxylic acid, 1,1'-(1,2-ethanediyl) ester
• starbld0036440
• NS00067037
• 1,2-bis-(4-carboxy-benzoyloxy)-ethane
• LINEAR PET MONOMER + TPA, 1ST SERIES
• 4-[2-(4-carboxybenzoyl)oxyethoxycarbonyl]benzoic acid
• Ethylene glycol terephthalate (1:2)
• HUW339S4L3
• 922-889-2
• Ethylene terephthalate

• Inchi： 1S/C18H14O8/c19-15(20)11-1-5-13(6-2-11)17(23)25-9-10-26-18(24)14-7-3-12(4-8-14)16(21)22/h1-8H,9-10H2,(H,19,20)(H,21,22)
• InChI Key： WFBOYZZQPYDMKX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)O)=CC=1)=O)CCOC(C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 358.06886740g/mol
• Monoisotopic Mass: 358.06886740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 127Ų